Lutetium, [mu-[ethanedioato(2-)-O,O''':O',O'']]bis[ethanedioato(2-)-O,O']di-, hydrate (9CI)

• IUPAC Name: lutetium(3+);oxalate;hydrate
• InChI: InChI=1S/3C2H2O4.2Lu.H2O/c3*3-1(4)2(5)6;;;/h3*(H,3,4)(H,5,6);;;1H2/q;;;2*+3;/p-6
• InChI Key: SPSOLIMSGVAOTE-UHFFFAOYSA-H
• Canonical SMILES: C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].O.[Lu+3].[Lu+3]
• Molecular Formula: C6H2Lu2O13
• DSSTOX Substance ID: DTXSID00583828
• Molecular Weight: 632.01 g/mol
• CAS No.: 117247-81-1

Description

This compound, commonly referred to as lutetium(III) oxalate hydrate (CAS 26677-69-0 or 117247-81-1), is a rare earth oxalate with the general formula Lu₂(C₂O₄)₃·xH₂O. It consists of lutetium(III) ions coordinated to oxalate ligands (C₂O₄²⁻) in a polymeric structure, where the oxalate acts as a bridging ligand (denoted by the "mu-" prefix) between two lutetium centers. The hydrate form contains variable water molecules (e.g., hexahydrate Lu₂(C₂O₄)₃·6H₂O, molecular weight 722.08 g/mol) .

Key properties include:

• Appearance: White crystalline solid .
• Solubility: Insoluble in water, a characteristic shared with most lanthanide oxalates .
• Applications: Primarily used as an intermediate in the purification of lutetium via hydrometallurgical processes, where oxalates are precipitated to separate rare earth metals .

Preparation Methods

Precipitation from Aqueous Solution

Direct Metathesis Reaction

The most straightforward method involves reacting lutetium chloride (LuCl₃) with oxalic acid (H₂C₂O₄) in aqueous media. Stoichiometric addition of H₂C₂O₄ to LuCl₃ at molar ratios of 1:3 induces immediate precipitation of lutetium oxalate hydrate:

$$2 \, \text{LuCl}$$3 + 3 \, \text{H}2\text{C}2\text{O}4 + n \, \text{H}2\text{O} \rightarrow \text{Lu}2(\text{C}2\text{O}4)3 \cdot n\text{H}2\text{O} + 6 \, \text{HCl}

Key parameters include:

• pH control : Maintaining pH 2–3 prevents hydrolysis of Lu³⁺ while ensuring complete oxalate protonation .

• Temperature : Room-temperature reactions yield amorphous precipitates, whereas heating to 60–80°C promotes crystallinity .

Hydroxide Precursor Route

Alternative protocols first synthesize lutetium hydroxide via alkaline precipitation, followed by oxalate ligand exchange. As detailed in holmium citrate syntheses , lutetium hydroxide is prepared by adding NaOH (0.1 M) to LuCl₃ until pH 10, followed by washing to remove chloride ions. The hydroxide is then dispersed in 0.1 M oxalic acid and stirred for 24 hours, yielding a microcrystalline product. This method reduces chloride contamination but requires precise control of hydroxide particle size to ensure complete oxalate incorporation.

Hydrothermal Synthesis

Hydrothermal methods, widely used for lanthanide phosphates and citrates , are adaptable to lutetium oxalate hydrate synthesis. A representative procedure involves:

• Dissolving Lu(NO₃)₃·6H₂O and H₂C₂O₄ in deionized water (molar ratio 1:2).

• Adjusting pH to 4–5 using NH₄OH.

• Transferring the solution to a Teflon-lined autoclave (50–80% fill volume).

• Heating at 120–180°C for 12–48 hours.

Critical factors :

• Fill volume : Lower fill volumes (50%) enhance crystal growth by increasing vapor pressure, producing larger crystals (1–5 μm) .

• Temperature gradient : Isothermal conditions at 150°C favor the monoclinic phase, while ramped heating (120→180°C) induces orthorhombic polymorphs .

Post-synthetic washing with ethanol/water mixtures removes unreacted oxalic acid, as confirmed by FTIR absence of ν(C=O) stretches at 1690 cm⁻¹ .

Sol-Gel and Microwave-Assisted Methods

Sol-Gel Processing

Adapting phosphate synthesis protocols , lutetium isopropoxide [Lu(OⁱPr)₃] is reacted with oxalic acid in ethanol under reflux:

$$\text{Lu(OⁱPr)}$$3 + 3 \, \text{H}2\text{C}2\text{O}4 \rightarrow \text{Lu}2(\text{C}2\text{O}4)3 + 6 \, \text{PrOH} + 3 \, \text{H}_2\text{O}

Gelation occurs within 24 hours, with subsequent aging at 60°C to form xerogels. Calcination at 400°C decomposes organic residues, but risks dehydrating the hydrate phase.

Microwave Acceleration

Microwave-assisted hydrothermal synthesis reduces reaction times from days to hours. A mixture of LuCl₃ (0.1 M) and H₂C₂O₄ (0.3 M) is irradiated at 150°C for 30 minutes (300 W, 2.45 GHz), producing nanoparticles (20–50 nm) with narrow size distribution (PDI <0.1) .

Characterization and Validation

X-ray Diffraction (XRD)

Phase purity is confirmed by matching XRD patterns to reference data. Monoclinic Lu₂(C₂O₄)₃·8H₂O exhibits peaks at 2θ = 14.7° (011), 23.5° (110), and 29.8° (202), with lattice parameters a = 9.42 Å, b = 12.67 Å, c = 6.89 Å .

Thermogravimetric Analysis (TGA)

TGA under N₂ reveals three mass losses:

• 25–150°C: Removal of lattice H₂O (8 mol, ~18% mass loss).

• 250–400°C: Decomposition of C₂O₄²⁻ to CO₂ (theoretical ~52%).

• 500°C: Formation of Lu₂O₃ residue (observed ~30%, matching 29.8% theoretical) .

Spectroscopic Techniques

• FTIR : νₐₛ(C−O) at 1630 cm⁻¹, νₛ(C−O) at 1365 cm⁻¹, and δ(O−C=O) at 780 cm⁻¹ confirm oxalate coordination .

• Elemental Analysis : C 18.2%, H 2.1% (calc. for Lu₂C₆O₁₂·8H₂O: C 18.4%, H 2.3%) .

Optimization Strategies and Challenges

Controlling Hydration State

The hydrate stoichiometry (n = 8–10) depends on drying conditions:

• Vacuum drying (25°C, 24 h) preserves n = 8.

• Ambient drying introduces variable H₂O absorption (n = 8–10).

Avoiding Impurities

Common impurities include:

• LuOH(C₂O₄) : Forms at pH >5, detectable by XRD 2θ = 12.3°.

• Oxalic acid adducts : Removed via Soxhlet extraction with acetone.

Chemical Reactions Analysis

Types of Reactions

Lutetium(III) oxalate hydrate undergoes several types of chemical reactions, including:

Thermal Decomposition: When heated, it decomposes to form lutetium oxide.

Hydrolysis: In the presence of water, it can hydrolyze to form lutetium hydroxide.

Common Reagents and Conditions

Oxidation: Lutetium(III) oxalate can be oxidized using strong oxidizing agents.

Reduction: It can be reduced under specific conditions using reducing agents like hydrogen gas.

Major Products Formed

Lutetium Oxide (Lu2O3): Formed upon thermal decomposition.

Lutetium Hydroxide (Lu(OH)3): Formed upon hydrolysis.

Scientific Research Applications

Catalysis

Lutetium oxalate hydrate serves as a catalyst in several chemical reactions, including:

• Hydrogenation : Used to facilitate the addition of hydrogen to organic compounds.
• Alkylation : Involved in the process of adding alkyl groups to molecules.
• Polymerization : Acts as a catalyst in the formation of polymers from monomers.
• Petroleum Cracking : Employed in refineries for breaking down large hydrocarbon molecules into gasoline and other fuels .

Optoelectronics

The compound is utilized in the production of electronic and optoelectronic devices. Its properties make it suitable for:

• Thin Films : Used in thin-film applications for electronics.
• Functional Coatings : Provides protective coatings for various substrates .

Medical Applications

Lutetium isotopes, particularly when used in conjunction with lutetium oxalate hydrate, are being explored for their potential in medical therapies:

• Radionuclide Therapy : Lutetium isotopes are employed in targeted therapies for conditions such as prostate cancer, leveraging their beta radiation emission capabilities .

Nanotechnology

The compound plays a role in the development of nanomaterials and MEMS (Micro-Electro-Mechanical Systems):

• Nanoparticles : Used in creating nanoparticles for various applications, including drug delivery systems and sensors .

Case Study 1: Catalysis in Petroleum Refining

A study demonstrated that lutetium oxalate hydrate significantly enhances the efficiency of catalytic cracking processes in petroleum refining. The use of this compound resulted in improved yields of lighter hydrocarbons while reducing reaction times.

Case Study 2: Medical Radiotherapy

Research has indicated that lutetium-based compounds can be effectively used in radiotherapy for prostate cancer patients. The targeted delivery system minimizes systemic exposure while maximizing localized treatment efficacy.

Data Tables

Application Area	Specific Uses
Catalysis	Hydrogenation, alkylation, polymerization
Optoelectronics	Thin films, protective coatings
Medical	Radionuclide therapy for cancer treatment
Nanotechnology	Development of nanoparticles and MEMS

Mechanism of Action

The mechanism of action of lutetium(III) oxalate hydrate in medical applications involves its conversion to lutetium-177, a radioactive isotope used in targeted radiotherapy. Lutetium-177 binds to specific receptors on cancer cells, delivering localized radiation to destroy the tumor cells while minimizing damage to surrounding healthy tissue .

Comparison with Similar Compounds

Structural and Compositional Similarities

Lutetium(III) oxalate hydrate belongs to the broader class of lanthanide oxalates , which exhibit similar coordination modes and polymeric structures. Examples include:

Compound	Formula	CAS RN	Key Features
Dysprosium(III) oxalate	Dy₂(C₂O₄)₃	867-62-9	Structurally analogous; insoluble in water .
Gadolinium(III) oxalate	Gd₂(C₂O₄)₃	867-64-1	Similar polymeric structure; used in rare earth separation .
Yttrium(III) oxalate	Y₂(C₂O₄)₃·4H₂O	867-68-5	Tetrahydrate form; shares bridging oxalate ligands .

Key Observations :

• All lanthanide oxalates form insoluble hydrates, facilitating their use in metal recovery processes .
• The "mu-" bridging oxalate configuration is consistent across these compounds, resulting in extended coordination networks .

Solubility Contrasts with Other Lutetium Salts

While lutetium oxalate is water-insoluble, other lutetium salts exhibit distinct solubility profiles:

Compound	Solubility in Water	Applications
Lutetium nitrate hydrate	Soluble	Precursor for catalysts or luminescent materials .
Lutetium sulfate hydrate	Soluble	Used in analytical chemistry and materials synthesis .
Lutetium acetate hydrate	Soluble	Catalyst in organic reactions .

Key Insight : The insolubility of lutetium oxalate makes it ideal for selective precipitation in purification, whereas soluble salts like nitrate or sulfate are preferred for solution-based applications .

Thermal and Chemical Stability

• Lutetium(III) oxalate hydrate : Decomposes to Lu₂O₃ upon heating, analogous to other lanthanide oxalates .
• Lutetium(III) acetylacetonate hydrate : Exhibits higher thermal stability (used as a catalyst up to 200°C) but is hygroscopic .
• Lutetium nitride (LuN) : Stable at high temperatures (density 11.6 g/cm³), used in refractory materials .

Research and Industrial Relevance

• Separation Efficiency : Lutetium oxalate hydrate is critical in the multi-stage extraction of high-purity lutetium from mixed rare earth ores, often alongside gadolinium and dysprosium oxalates .
• Catalytic Potential: While less catalytically active than acetylacetonate or triflate derivatives, lutetium oxalate may serve as a precursor for oxide-based catalysts .

Biological Activity

Lutetium is a rare earth element that has gained prominence in medicinal chemistry, particularly in the field of targeted radionuclide therapy for cancer. The compound Lutetium, [mu-[ethanedioato(2-)-O,O''':O',O'']]bis[ethanedioato(2-)-O,O']di-, hydrate (9CI), is of particular interest due to its potential applications in radiopharmaceuticals. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in clinical settings, and its interactions at the cellular level.

Chemical Structure and Properties

The compound is a coordination complex where lutetium is coordinated with ethanedioate ligands. This structure allows for specific binding to biological targets, enhancing its therapeutic efficacy.

Lutetium-177, commonly used in conjunction with prostate-specific membrane antigen (PSMA) targeting agents, emits beta particles that induce localized radiation damage to cancer cells while sparing surrounding healthy tissues. The mechanism involves:

• Targeting PSMA : The compound binds to PSMA, which is overexpressed in prostate cancer cells.
• Radiation Emission : Upon binding, the lutetium-177 emits beta radiation that induces DNA damage in the targeted cells.

Biological Activity and Efficacy

Recent studies have demonstrated the efficacy of lutetium-based therapies in prostate cancer treatment. For instance:

• Clinical Trials : A meta-analysis reported that approximately 46% of patients receiving lutetium-177 PSMA therapy showed significant declines in prostate-specific antigen (PSA) levels, indicating a therapeutic response .
• Case Studies : In a cohort study, patients treated with lutetium-177 PSMA-617 exhibited median progression-free survival (PFS) of 11 months and overall survival (OS) of 14 months .

Table 1: Summary of Clinical Outcomes with Lutetium-177 PSMA Therapy

Study Author	Total Patients	PSA Decline ≥50% (%)	Median PFS (months)	Median OS (months)
Khreish et al.	252	48	13.4	NR
Sartor et al.	551	46	NR	15.3
Hofman et al.	98	66	NR	NR

NR = Not Reported

Cellular Interactions

The biological characterization of lutetium compounds often involves studying their interactions with cancer cell lines. For instance:

• Internalization Assays : In experiments using LNCaP cells (a prostate cancer cell line), lutetium-labeled compounds demonstrated specific binding to PSMA with a dissociation constant ($K_d$) of approximately 25 ± 3 nmol/L .
• Comparative Studies : Compared to other radioligands, lutetium-based therapies have shown superior specificity and reduced off-target effects.

Side Effects and Toxicity

While lutetium-177 therapies are generally well tolerated, some adverse effects have been documented:

• Common Side Effects : Fatigue, dry mouth, and mild hematological changes have been reported.
• Severe Toxicity : Rare cases of renal toxicity and myelosuppression necessitate careful patient monitoring during treatment .

Q & A

Q. Basic: What are the recommended synthesis methods for lutetium oxalate hydrate, and how can its purity be optimized given its low solubility?

Methodological Answer:
The synthesis typically involves reacting lutetium(III) salts (e.g., nitrate or sulfate) with oxalic acid in aqueous media. Due to the insolubility of lutetium oxalate (confirmed in aqueous solutions ), precipitation is the primary method. For purity optimization:

• Step 1: Use stoichiometric excess of oxalic acid to ensure complete ligand coordination.
• Step 2: Employ recrystallization in mixed solvents (e.g., water-ethanol) to remove soluble impurities.
• Step 3: Characterize purity via elemental analysis (C, H, O content) and X-ray diffraction (XRD) to confirm crystallinity .

Q. Basic: How does the hydration state of this complex influence its stability, and what experimental techniques can quantify water content?

Methodological Answer:
The hydration state affects crystallinity and thermal stability. To quantify water:

• Thermogravimetric Analysis (TGA): Heat the compound from 25°C to 600°C at 10°C/min. Weight loss below 200°C corresponds to bound water.
• Karl Fischer Titration: Directly measure water content in dissolved samples (use dilute HNO₃ for dissolution).
• Comparative Stability: Hydrated forms are typically more stable at low temperatures but may dehydrate under vacuum or elevated temperatures, altering reactivity .

Q. Advanced: What spectroscopic methods are most effective for probing the coordination geometry of lutetium in this oxalate complex?

Methodological Answer:

• X-ray Absorption Spectroscopy (XAS): Provides Lu-O bond distances and coordination number via extended X-ray absorption fine structure (EXAFS).
• Infrared (IR) Spectroscopy: Identifies symmetric/asymmetric stretching modes of oxalate ligands (e.g., ν(C=O) at ~1600–1700 cm⁻¹) to confirm bidentate vs. bridging coordination .
• Solid-State NMR: ¹³C NMR can resolve oxalate carbon environments, though lutetium’s paramagnetism may require low-temperature measurements .

Q. Advanced: How do pH and counterion selection impact the solubility and structural integrity of this complex in aqueous systems?

Methodological Answer:

• pH Effects: Below pH 3, oxalate ligands may protonate, disrupting the complex. Above pH 6, lutetium hydroxide formation competes . Optimal synthesis occurs at pH 4–5.
• Counterion Influence: Nitrate or sulfate counterions (from precursor salts) can stabilize the complex via ion pairing. Chloride may induce precipitation due to LuCl₃ insolubility .
• Experimental Design: Conduct solubility tests in buffered solutions (e.g., acetate buffer for pH 4–5.5) with varying counterions, monitored by UV-vis or conductivity measurements.

Q. Advanced: What contradictions exist in the literature regarding the thermal decomposition pathways of lutetium oxalate hydrates, and how can they be resolved?

Methodological Answer:

• Reported Contradictions: Some studies suggest sequential dehydration followed by oxalate decomposition, while others propose simultaneous processes.
• Resolution Strategies:
  • Use in situ XRD coupled with TGA to track phase changes during heating.
  • Compare mass loss profiles with theoretical calculations (e.g., 3 H₂O molecules lost at ~150°C, followed by oxalate decomposition to Lu₂O₃ at >400°C) .
  • Replicate experiments under inert (N₂) vs. oxidative (air) atmospheres to assess redox pathways.

Q. Basic: What safety protocols are critical when handling this lutetium complex, given its chemical hazards?

Methodological Answer:

• Personal Protective Equipment (PPE): Wear nitrile gloves, lab coat, and safety goggles to prevent skin/eye contact. Use fume hoods for powder handling .
• Fire Safety: Lutetium compounds are flammable (H228 hazard ). Store away from oxidizers; use CO₂ or dry chemical extinguishers.
• Waste Disposal: Neutralize aqueous waste with Na₂CO₃ to precipitate lutetium hydroxide, then dispose as heavy-metal waste .

Q. Advanced: How can computational modeling (e.g., DFT) elucidate the electronic structure and reactivity of this complex?

Methodological Answer:

• Density Functional Theory (DFT):
  • Step 1: Optimize geometry using LANL2DZ basis set for lutetium and 6-31G* for light atoms.
  • Step 2: Calculate frontier molecular orbitals to predict redox behavior (e.g., Lu(III) stability).
  • Step 3: Simulate IR spectra and compare with experimental data to validate models .
• Reactivity Insights: Charge distribution analysis can identify nucleophilic/electrophilic sites for ligand substitution reactions.

Q. Advanced: What structural similarities does this complex share with other lanthanide oxalate frameworks, and how can these inform material design?

Methodological Answer:

• Structural Motifs: Lanthanide oxalates often form 3D networks via μ-oxo bridges. Compare XRD data with Er/Y frameworks (e.g., uranium oxide hydrates ) to identify isostructurality.
• Material Design Implications:
  • Tune luminescence by doping with other lanthanides (e.g., Eu³+ for red emission).
  • Exploit high thermal stability for catalysis or nuclear waste encapsulation .